Cas no 67708-72-9 (aucubigenin-1-O-beta-gentiobioside)

• Product Name: aucubigenin-1-O-beta-gentiobioside
• CAS No: 67708-72-9
• MF: C₂₁H₃₂O₁₄
• MW: 508.470388412476
• CID: 2039756
• Update Time: 2025-04-21

aucubigenin-1-O-beta-gentiobioside Chemical and Physical Properties

Names and Identifiers

• aucubigenin-1-O-beta-gentiobioside
• Ulmoside
• 6'-O-??-Glucosylaucubin

• Inchi： 1S/C21H32O14/c22-4-7-3-9(24)8-1-2-31-19(12(7)8)35-21-18(30)16(28)14(26)11(34-21)6-32-20-17(29)15(27)13(25)10(5-23)33-20/h1-3,8-30H,4-6H2
• InChI Key： NOVFAHFRCMKDBE-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C4C(C(C=C4CO)O)C=CO3)O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• XLogP3: -3.927

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides